Cas no 1804515-95-4 (2,3-Dibromo-5-(difluoromethoxy)phenylacetic acid)

• Product Name: 2,3-Dibromo-5-(difluoromethoxy)phenylacetic acid
• CAS No: 1804515-95-4
• MF: C₉H₆Br₂F₂O₃
• MW: 359.94694852829
• CID: 4706343
• Update Time: 2025-06-13

2,3-Dibromo-5-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C9H6Br2F2O3/c10-6-3-5(16-9(12)13)1-4(8(6)11)2-7(14)15/h1,3,9H,2H2,(H,14,15)
• InChI Key： SSUIJLQMMQSOLT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CC(=O)O)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 46.5

Additional information on 2,3-Dibromo-5-(difluoromethoxy)phenylacetic acid

Introduction to 2,3-Dibromo-5-(difluoromethoxy)phenylacetic Acid (CAS No. 1804515-95-4)

2,3-Dibromo-5-(difluoromethoxy)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804515-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a phenylacetic acid core, which is a well-documented scaffold in drug discovery due to its biological activity and structural versatility.

The structural features of 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid include two bromine atoms at the 2 and 3 positions of the phenyl ring, a difluoromethoxy group at the 5 position, and a carboxylic acid functional group at one end. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation in various chemical and biological applications.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The bromine and difluoromethoxy groups are known to enhance binding affinity to biological targets, while the carboxylic acid moiety allows for further derivatization and functionalization. These attributes make 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid an attractive intermediate for synthesizing new drugs targeting a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The phenylacetic acid scaffold is known to exhibit cytotoxic effects against various cancer cell lines. Additionally, the presence of bromine atoms has been shown to increase the metabolic stability of molecules, which is crucial for drug development. Recent studies have demonstrated that compounds with similar structural features to 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid can inhibit the growth of tumor cells by targeting specific enzymes involved in cell proliferation and survival.

Another area where this compound shows promise is in the treatment of neurological disorders. The difluoromethoxy group has been associated with enhanced blood-brain barrier penetration, which is essential for drugs intended to treat central nervous system disorders. Preliminary research indicates that derivatives of 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid may have neuroprotective properties and could be effective in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity of subsequent functionalizations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its potential therapeutic applications, 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid has also been explored as a building block for more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or modify existing ones to create novel compounds with tailored properties. This flexibility makes it an invaluable tool in medicinal chemistry research.

The pharmacological profile of 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid is still under investigation, but initial studies suggest that it may exhibit a range of biological activities. For instance, it has shown potential as an inhibitor of certain enzymes involved in inflammation and pain pathways. Furthermore, its ability to cross the blood-brain barrier suggests that it could be used to develop treatments for neurological conditions.

As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow. The combination of its structural features and biological activity makes it a promising candidate for further exploration. Future studies may focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

The chemical synthesis and characterization of 2,3-dibromo-5-(difluoromethoxy)phenylacetic acid are areas where advancements continue to be made. New synthetic methodologies are being developed to improve yield and reduce costs, making it more accessible for research purposes. Additionally, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are being utilized to confirm the structure and purity of the compound.

In conclusion,2,3-dibromo-5-(difluoromethoxy)phenylacetic acid (CAS No. 1804515-95-4) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases. As our understanding of its biological activity grows，so does its importance in advancing therapeutic treatments.